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Compound of Interest

Compound Name: Eucarvone

Cat. No.: B1221054 Get Quote

For immediate reference, eucarvone waste should be treated as hazardous chemical waste.

Do not dispose of it down the drain or in regular trash. This guide provides detailed procedures

for the safe handling and disposal of eucarvone, ensuring the safety of laboratory personnel

and the protection of the environment. Adherence to these protocols is essential for maintaining

a safe and compliant research environment.

Eucarvone is classified as a skin sensitizer and may cause an allergic skin reaction.[1][2]

While it is not classified as an ignitable hazardous waste due to its high flash point, its potential

for skin sensitization and its properties as a water-insoluble organic compound necessitate its

disposal as hazardous waste.

Summary of Key Disposal Data
For quick reference, the following table summarizes the essential quantitative data related to

the disposal of eucarvone.
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Property Value Regulatory Implication

Flash Point 90.56 °C (195.00 °F)

Not classified as an ignitable

hazardous waste by the EPA

(threshold is < 60 °C).

GHS Hazard Statement
H317: May cause an allergic

skin reaction.

Warrants handling as

hazardous waste due to

potential health effects.[1][2]

Water Solubility Insoluble

Prohibits disposal down the

drain to prevent environmental

contamination.

Experimental Protocols for Waste Characterization
While a specific EPA waste code for eucarvone is not listed, a hazardous waste determination

can be made based on its characteristics. The following experimental protocols are standard

for such determinations:

Ignitability: The flash point is determined using the Pensky-Martens Closed-Cup Method

(ASTM D93). Eucarvone's flash point of 90.56 °C is well above the 60 °C threshold for

ignitability.

Corrosivity: This would be determined by measuring the pH of an aqueous solution of

eucarvone or its corrosivity towards steel (NACE Standard TM0169). As an organic ketone,

significant corrosivity is not expected.

Reactivity: This is assessed by observing if the substance is normally unstable, reacts

violently with water, or generates toxic gases when mixed with water. There is no indication

that eucarvone exhibits these properties under normal laboratory conditions.

Toxicity: The toxicity characteristic is determined by the Toxicity Characteristic Leaching

Procedure (TCLP), which simulates leaching in a landfill. The leachate is then analyzed for

specific contaminants. Given that eucarvone is a skin sensitizer, it is prudent to manage it

as a toxic substance.
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Procedural Steps for Eucarvone Disposal
Follow these step-by-step instructions for the safe disposal of eucarvone and materials

contaminated with it.

Step 1: Segregation of Waste

Proper segregation is the first critical step in safe chemical waste management.

Designated Waste Container: Dedicate a specific, clearly labeled waste container for

eucarvone and materials contaminated with it.

Incompatible Materials: Do not mix eucarvone waste with other incompatible waste streams.

Keep it separate from strong acids, bases, and oxidizing agents to prevent any potential

reactions.

Waste Types: Maintain separate waste streams for:

Liquid eucarvone waste (e.g., unused or recovered eucarvone).

Solid waste contaminated with eucarvone (e.g., contaminated gloves, paper towels, silica

gel).

Step 2: Containerization of Waste

The choice of container is crucial to prevent leaks and ensure safety.

Liquid Waste:

Use a chemically resistant container, such as a high-density polyethylene (HDPE) or glass

bottle with a secure, screw-on cap.

Ensure the container is in good condition, free from cracks or leaks.

Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

Solid Waste:
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Use a durable, leak-proof plastic bag or a wide-mouth container with a secure lid.

For sharps contaminated with eucarvone, use a designated sharps container.

Step 3: Labeling of Waste Containers

Accurate and clear labeling is a regulatory requirement and essential for safety.

Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first

drop of waste is added.

Label Information: The label must include:

The words "Hazardous Waste."

The full chemical name: "Eucarvone" (avoid abbreviations or chemical formulas).

The specific hazard(s): "Skin Sensitizer."

The accumulation start date.

The name and contact information of the generating laboratory or researcher.

Step 4: Storage of Waste

Proper storage of hazardous waste minimizes risks within the laboratory.

Accumulation Point: Store the waste container at or near the point of generation in a

designated satellite accumulation area.

Secondary Containment: Place the waste container in a secondary containment bin or tray to

contain any potential leaks or spills.

Ventilation: Store in a well-ventilated area, such as a chemical fume hood, especially for

liquid waste.

Closure: Keep the waste container securely closed at all times, except when adding waste.

Step 5: Arranging for Disposal
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Hazardous waste must be disposed of through a licensed and certified service provider.

Contact Environmental Health and Safety (EHS): Follow your institution's procedures for

chemical waste pickup. This typically involves contacting the EHS office or using an online

waste pickup request system.

Provide Information: Be prepared to provide the information from the hazardous waste label

to the EHS personnel.

Do Not Transport: Do not transport hazardous waste yourself. Only trained and authorized

personnel should handle the transportation of chemical waste.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of eucarvone.
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Eucarvone Waste Generated

Is the waste liquid?

Use sealed, labeled
liquid waste container

(HDPE or Glass)
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solid waste container
(Bag or Wide-mouth)

No

Segregate from
incompatible wastes

Store in designated
satellite accumulation area
with secondary containment

Contact Environmental
Health & Safety (EHS)

for pickup

Disposal by licensed
hazardous waste contractor

Click to download full resolution via product page

Caption: Workflow for the proper disposal of eucarvone waste.

By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of eucarvone, contributing to a culture of safety
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and environmental responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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